1,2-dimethyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-1H-imidazole-4-sulfonamide
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Description
1,2-dimethyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H18N6O2S and its molecular weight is 346.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Evaluation
Compounds with a sulfonamido moiety have been explored for their potential as antibacterial agents. The synthesis of new heterocyclic compounds, including pyrazole and oxazole derivatives, from precursors containing the sulfonamido group has shown promising antibacterial activities. This suggests that "1,2-dimethyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-1H-imidazole-4-sulfonamide" could be investigated for its antibacterial properties, leveraging the structural activity relationships established for sulfonamides (Azab, Youssef, & El‐Bordany, 2013).
Polarographic Studies and Electron Density
Polarographic studies of alkyl imidazolyl sulfoxides and sulfides, closely related to the imidazole ring present in the compound of interest, reveal insights into the electron density and reducibility of these compounds. Such studies can shed light on the electrochemical properties of "this compound" and its potential applications in materials science or as a probe in biochemical assays (Johansson & Wendsjö, 1983).
Biological Active Sulfonamide-Based Hybrid Compounds
The pharmacological significance of sulfonamides has been extensively documented, with activities ranging from antibacterial to antitumor effects. Sulfonamide-based hybrid compounds, which combine sulfonamides with other bioactive scaffolds, exhibit a wide range of biological activities. Investigating "this compound" as a hybrid molecule could uncover multifaceted biological activities and therapeutic potentials (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).
Antimicrobial and Antioxidant Activities
Research on sulfonamide derivatives has also demonstrated significant antimicrobial and antioxidant activities. The structural diversity of sulfonamides contributes to their broad spectrum of biological activities, suggesting potential research avenues for exploring the antimicrobial and antioxidant properties of "this compound" (Badgujar, More, & Meshram, 2018).
Properties
IUPAC Name |
1,2-dimethyl-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]imidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N6O2S/c1-11-18-15(10-20(11)2)24(22,23)17-9-13-7-14(19-21(13)3)12-5-4-6-16-8-12/h4-8,10,17H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIBHCXIKMOYSRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1C)S(=O)(=O)NCC2=CC(=NN2C)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.